Cas no 1152894-90-0 (N-((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)aniline)

• Product Name: N-((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)aniline
• CAS No: 1152894-90-0
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 3167143
• PubChem ID: 28610044
• Update Time: 2024-11-03

N-((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)aniline Chemical and Physical Properties

Names and Identifiers

• STK929011
• N-[(1,3,5-trimethylpyrazol-4-yl)methyl]aniline
• AKOS005137019
• N-(1,3,5-trimethyl-1h-pyrazol-4-yl)methylaniline
• BBL031857
• 1152894-90-0
• 1H-Pyrazole-4-methanamine, 1,3,5-trimethyl-N-phenyl-
• VS-10799
• N-((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)aniline
• N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]aniline
• CWB89490

• Inchi： 1S/C13H17N3/c1-10-13(11(2)16(3)15-10)9-14-12-7-5-4-6-8-12/h4-8,14H,9H2,1-3H3
• InChI Key： RLZISTFGIBZFLL-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(C)=N1)CNC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.8Ų